Cas no 2171748-79-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid
• CAS No: 2171748-79-9
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6264273
• PubChem ID: 165820488
• Update Time: 2025-05-24

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4,4-difluorobutanoic acid
• 2171748-79-9
• EN300-1563087

• Inchi： 1S/C24H26F2N2O5/c1-13(2)21(23(31)27-19(22(25)26)11-20(29)30)28-24(32)33-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,21-22H,11-12H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： TWAKUBZOUDQWLP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid

Research Brief on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic Acid (CAS: 2171748-79-9)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid (CAS: 2171748-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated butanoic acid backbone and Fmoc-protected amino group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies highlight its potential in enhancing the stability and bioavailability of peptide-based therapeutics, particularly in targeting protease-resistant pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of this compound in the development of novel protease inhibitors. The research team utilized solid-phase peptide synthesis (SPPS) to incorporate 2171748-79-9 into peptide sequences, demonstrating its efficacy in improving metabolic stability. The fluorinated side chain was found to reduce enzymatic degradation by up to 40% compared to non-fluorinated analogs, suggesting its utility in designing longer-acting therapeutic peptides.

Further advancements were reported in a preprint from Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a building block for constrained peptidomimetics. The study emphasized its role in facilitating ring-closing metathesis (RCM) reactions, enabling the synthesis of macrocyclic peptides with enhanced target binding affinity. Notably, derivatives of 2171748-79-9 exhibited nanomolar inhibition constants against oncology-related protein targets, underscoring its potential in anticancer drug discovery.

From a mechanistic perspective, computational modeling studies have elucidated the stereoelectronic effects imparted by the difluorobutanoic moiety. Density functional theory (DFT) calculations reveal that the geminal difluoro substitution induces a gauche effect, stabilizing conformations that favor intramolecular hydrogen bonding. This property is leveraged in the design of conformationally restricted peptides, as evidenced by a 2024 Nature Communications paper detailing its application in GPCR-targeted therapeutics.

Industrial applications are also emerging, with patent filings from major pharmaceutical companies describing the use of 2171748-79-9 in the production of next-generation glucagon-like peptide-1 (GLP-1) receptor agonists. The compound's ability to modulate peptide helicity while maintaining solubility profiles addresses key formulation challenges in injectable diabetes medications. Process chemistry optimizations have achieved >85% yield in multi-gram scale syntheses, indicating its readiness for commercial-scale manufacturing.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4-difluorobutanoic acid represents a versatile scaffold with demonstrated applications across peptide engineering, drug discovery, and bioconjugation chemistry. Ongoing research continues to explore its utility in addressing pharmacokinetic limitations of biologic therapeutics, positioning it as a valuable tool for modern medicinal chemistry campaigns.